![molecular formula C15H12ClN3O3 B258369 Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B258369.png)
Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound with a complex structure that has been extensively researched in the field of medicinal chemistry. It is a pyrazolopyrimidine derivative that exhibits a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
The exact mechanism of action of Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood. However, it is believed to act through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation, pain, and fever. It may also act through the modulation of other signaling pathways involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been found to reduce the levels of inflammatory cytokines and prostaglandins in the body. Additionally, it has been shown to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate is its broad range of biological activities, which makes it a promising candidate for the development of new therapeutics. However, its complex structure and limited availability may pose challenges for its synthesis and use in laboratory experiments.
Future Directions
There are several future directions for the research on Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative diseases. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more effective treatments. Additionally, efforts can be made to optimize the synthesis method and improve the yield and purity of the compound.
Synthesis Methods
The synthesis of Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate involves the reaction of 2-chlorophenyl hydrazine with ethyl acetoacetate in the presence of acetic acid and ammonium acetate. The resulting product is then treated with hydrazine hydrate to yield the final product. The synthesis method has been optimized to improve the yield and purity of the product.
Scientific Research Applications
Ethyl 2-(2-chlorophenyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
Molecular Formula |
C15H12ClN3O3 |
---|---|
Molecular Weight |
317.72 g/mol |
IUPAC Name |
ethyl 2-(2-chlorophenyl)-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C15H12ClN3O3/c1-2-22-15(21)10-8-17-13-7-12(18-19(13)14(10)20)9-5-3-4-6-11(9)16/h3-8,18H,2H2,1H3 |
InChI Key |
PUKYLIWWHOCGDH-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CN=C2C=C(NN2C1=O)C3=CC=CC=C3Cl |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=C(NN2C1=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.